Cas no 33468-83-6 (4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine)

• Product Name: 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine
• CAS No: 33468-83-6
• MF: C₉H₆F₃N₃
• MW: 213.159251689911
• CID: 54087
• PubChem ID: 611634
• Update Time: 2025-05-25

4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine
• 2-(3-CHLOROPHENYL)-4-(TRIFLUOROMETHYL)-1H-IMIDAZOLE
• 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]Pyridine
• PC5745
• CHEMBL3274330
• 4-[4-(Trifluoromethyl)-1H-imidazol-2-yl]pyridine
• 4-(5-(trifluoromethyl)-1H-imidazol-2-yl)pyridine
• FT-0698265
• 2-(4-pyridyl)-4-(trifluoromethyl)imidazole
• 4-(4-Trifluoromethyl-1H-imidazol-2-yl)pyridine
• SCHEMBL11625133
• DTXSID40346373
• AKOS022179974
• Pyridine, 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]-
• 33468-83-6
• 2-(4-pyridyl)-4-trifluoromethylimidazole
• 4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]pyridine #
• Imidazole, 5-trifluoromethyl-2-(pyrid-4-yl)-
• A18649
• G72328
• DB-068821

• Inchi： 1S/C9H6F3N3/c10-9(11,12)7-5-14-8(15-7)6-1-3-13-4-2-6/h1-5H,(H,14,15)
• InChI Key： FUQVCTWCKFGEPE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C2C=CN=CC=2)N1)(F)F

Computed Properties

• Exact Mass: 213.05100
• Monoisotopic Mass: 213.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.393
• Melting Point: 210-214 ºC
• PSA: 41.57000
• LogP: 2.49050

Additional information on 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine

Compound CAS No. 33468-83-6: 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine

The compound CAS No. 33468-83-6, also known as 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a pyridine ring fused with an imidazole moiety, which is further substituted with a trifluoromethyl group at the 4-position of the imidazole ring.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery and materials science. The presence of the trifluoromethyl group in this compound adds significant electron-withdrawing effects, enhancing its stability and reactivity in various chemical reactions. This makes it a valuable building block for synthesizing more complex molecules with tailored properties.

The synthesis of 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine involves a multi-step process, often utilizing coupling reactions and selective substitutions to achieve the desired structure. Researchers have explored various synthetic pathways, including the use of transition metal catalysts and microwave-assisted synthesis, to optimize the production efficiency and yield.

In terms of applications, this compound has shown promise in the development of advanced materials, such as high-performance polymers and electronic devices. Its ability to form stable coordination complexes with transition metals has also made it a candidate for catalytic applications in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. These studies have provided insights into its potential as a building block for functional materials and its role in bio-related applications.

The compound's structural versatility has also led to its exploration in medicinal chemistry, where it serves as a scaffold for designing bioactive molecules with specific pharmacological properties. Its ability to interact with biological targets through non-covalent interactions makes it a valuable tool in drug design.

In conclusion, CAS No. 33468-83-6, or 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)pyridine, represents a significant advancement in organic chemistry, offering diverse opportunities for research and application across multiple disciplines.